Cas no 1153401-02-5 (2-(4-sulfamoyl-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(4-sulfamoyl-1H-pyrazol-1-yl)acetic acid
• CAS No: 1153401-02-5
• MF: C₅H₇N₃O₄S
• MW: 205.191779375076
• CID: 4573181
• Update Time: 2025-06-26

2-(4-sulfamoyl-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-sulfamoyl-1H-pyrazol-1-yl)acetic acid
• 2-(4-sulfamoylpyrazol-1-yl)acetic acid

• Inchi： 1S/C5H7N3O4S/c6-13(11,12)4-1-7-8(2-4)3-5(9)10/h1-2H,3H2,(H,9,10)(H2,6,11,12)
• InChI Key： MELFTMQIKRPKGQ-UHFFFAOYSA-N
• SMILES： S(C1C=NN(CC(=O)O)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 205.016
• Monoisotopic Mass: 205.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 124

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-sulfamoyl-1H-pyrazol-1-yl)acetic acid

Introduction to Compound CAS No. 115340-02-5: 2-(4-sulfamoyl-1H-pyrazol-1-yl)acetic Acid

2-(4-sulfamoyl-1H-pyrazol-1-yl)acetic acid, identified by the CAS registry number 115340-02-5, is a significant compound in the field of organic chemistry, particularly in drug discovery and development. This compound has garnered attention due to its unique structural features and potential applications in various therapeutic areas.

The molecular structure of 2-(4-sulfamoyl-1H-pyrazol-1-yl)acetic acid consists of a pyrazole ring substituted with a sulfamoyl group at the 4-position and an acetic acid moiety at the 1-position. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and ability to participate in hydrogen bonding, which enhances its bioavailability and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel drugs targeting various diseases, including cancer, inflammation, and infectious diseases. For instance, researchers have explored its role as a potential anti-tumor agent by investigating its ability to inhibit specific enzymes or pathways involved in cancer progression.

The synthesis of CAS No. 115340-02-5 involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by substitution reactions to introduce the sulfamoyl and acetic acid groups. The optimization of these steps has been a focus of recent research to improve yield and purity, ensuring scalability for potential large-scale production.

In terms of biological activity, 2-(4-sulfamoyl-1H-pyrazol-1-yl)acetic acid has shown promising results in preclinical studies. For example, it has demonstrated potent inhibitory effects against certain kinases, which are key players in signaling pathways associated with cancer cell proliferation and survival. Additionally, its ability to modulate immune responses makes it a candidate for immunotherapeutic applications.

The pharmacokinetic profile of this compound is another area of active research. Studies have shown that it exhibits favorable absorption and distribution properties, which are critical for its effectiveness as an oral or parenteral drug delivery system. Furthermore, its metabolic stability and excretion pathways are being investigated to optimize dosing regimens and minimize adverse effects.

In conclusion, CAS No. 115340-02-5, or 2-(4-sulfamoyl-1H-pyrazol-1-yl)acetic acid, represents a promising compound with diverse applications in the pharmaceutical industry. Its unique chemical structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable tool in the quest for innovative therapeutic solutions.